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Compound of Interest

Compound Name: Dabigatran-13C,d3

Cat. No.: B10824232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dabigatran-13C,d3, an isotopically

labeled form of the direct thrombin inhibitor, Dabigatran. This document details its core

physicochemical properties, its mechanism of action within the coagulation cascade, and its

application in bioanalytical methodologies.

Core Properties of Dabigatran-13C,d3
Dabigatran-13C,d3 is a stable isotope-labeled version of Dabigatran, designed for use as an

internal standard in quantitative bioanalysis. The incorporation of one carbon-13 atom and

three deuterium atoms provides a distinct mass difference from the parent compound, enabling

precise quantification using mass spectrometry.
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Property Value Source(s)

Chemical Formula C₂₄¹³CH₂₂D₃N₇O₃ [1][2]

Molecular Weight 474.53 g/mol - 475.5 g/mol [2][3]

Parent Compound Dabigatran [4]

Parent Compound Formula C₂₅H₂₅N₇O₃ [5][6]

Parent Compound M.W. 471.5 g/mol [5]

Primary Application
Internal Standard for LC-

MS/MS
[7][8]

Note: The slight variation in molecular weight for Dabigatran-13C,d3 is dependent on the

precision of the atomic masses used for the isotopes in the calculation.

Mechanism of Action: Direct Thrombin Inhibition
Dabigatran is a potent, competitive, and reversible direct thrombin inhibitor.[4] It binds to the

active site of thrombin, thereby preventing the conversion of fibrinogen to fibrin, a critical step in

the formation of a blood clot.[1] Unlike indirect thrombin inhibitors, Dabigatran can inhibit both

free and clot-bound thrombin.[4] Furthermore, it inhibits thrombin-induced platelet aggregation.

[4]

The signaling pathway below illustrates the central role of thrombin in the coagulation cascade

and the inhibitory action of Dabigatran.
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Dabigatran's inhibitory effect on the coagulation cascade.
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Experimental Protocols: Bioanalytical Quantification
Dabigatran-13C,d3 is primarily utilized as an internal standard for the accurate quantification

of Dabigatran in biological matrices, such as plasma, using liquid chromatography-tandem

mass spectrometry (LC-MS/MS). The following protocol is a representative methodology

synthesized from established bioanalytical methods.

Sample Preparation: Protein Precipitation
Aliquoting: Transfer 50 µL of the plasma sample into a clean microcentrifuge tube.

Internal Standard Spiking: Add a precise volume (e.g., 20 µL) of a known concentration of

Dabigatran-13C,d3 solution (e.g., 100 ng/mL in methanol) to the plasma sample.

Protein Precipitation: Add 180 µL of cold methanol to the sample to precipitate plasma

proteins.

Vortexing: Vortex the mixture for 5 minutes to ensure thorough mixing and protein

precipitation.

Centrifugation: Centrifuge the sample at a high speed (e.g., 3000 x g) for 5 minutes to pellet

the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS

analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis

Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column is commonly used for separation.

Mobile Phase: A gradient of an aqueous phase (e.g., 0.1% formic acid in water) and an

organic phase (e.g., acetonitrile or methanol).

Flow Rate: Typically in the range of 0.3-0.5 mL/min.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10824232?utm_src=pdf-body
https://www.benchchem.com/product/b10824232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Injection Volume: 1-5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray

ionization (ESI+) mode.

Detection: Multiple Reaction Monitoring (MRM) is used to detect the specific mass transitions

for Dabigatran and Dabigatran-13C,d3.

Analyte Precursor Ion (m/z) Product Ion (m/z)

Dabigatran 472.3 289.1

Dabigatran-13C,d3 476.3 292.1

Note: The exact m/z values may vary slightly depending on the instrument and its calibration.

The experimental workflow for a typical bioanalytical study using Dabigatran-13C,d3 is

depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10824232?utm_src=pdf-body
https://www.benchchem.com/product/b10824232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Plasma Sample Collection

Spike with Dabigatran-13C,d3
(Internal Standard)

Sample Preparation
(Protein Precipitation)

LC Separation
(C18 Column)

MS/MS Detection
(MRM Mode)

Data Analysis
(Quantification)

Result: Dabigatran Concentration

Click to download full resolution via product page

Bioanalytical workflow for Dabigatran quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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